Cas no 899932-48-0 (2-{5-(4-bromophenyl)-2-ethyl-2-methyl-2H-imidazol-4-ylsulfanyl}-N-(3,4-dichlorophenyl)acetamide)

• Product Name: 2-{5-(4-bromophenyl)-2-ethyl-2-methyl-2H-imidazol-4-ylsulfanyl}-N-(3,4-dichlorophenyl)acetamide
• CAS No: 899932-48-0
• MF: C₂₀H₁₈BrCl₂N₃OS
• MW: 499.251420497894
• CID: 5840126
• PubChem ID: 46246991
• Update Time: 2025-06-08

2-{5-(4-bromophenyl)-2-ethyl-2-methyl-2H-imidazol-4-ylsulfanyl}-N-(3,4-dichlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((5-(4-bromophenyl)-2-ethyl-2-methyl-2H-imidazol-4-yl)thio)-N-(3,4-dichlorophenyl)acetamide
• 2-{[5-(4-bromophenyl)-2-ethyl-2-methyl-2H-imidazol-4-yl]sulfanyl}-N-(3,4-dichlorophenyl)acetamide
• F3168-0761
• 2-[5-(4-bromophenyl)-2-ethyl-2-methylimidazol-4-yl]sulfanyl-N-(3,4-dichlorophenyl)acetamide
• AKOS001793723
• AKOS022032263
• 899932-48-0
• 2-{5-(4-bromophenyl)-2-ethyl-2-methyl-2H-imidazol-4-ylsulfanyl}-N-(3,4-dichlorophenyl)acetamide

• Inchi： 1S/C20H18BrCl2N3OS/c1-3-20(2)25-18(12-4-6-13(21)7-5-12)19(26-20)28-11-17(27)24-14-8-9-15(22)16(23)10-14/h4-10H,3,11H2,1-2H3,(H,24,27)
• InChI Key： MMXNIDJAARTZAN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C(=NC(C)(CC)N=1)SCC(NC1C=CC(=C(C=1)Cl)Cl)=O

Computed Properties

• Exact Mass: 496.97310g/mol
• Monoisotopic Mass: 496.97310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 79.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{5-(4-bromophenyl)-2-ethyl-2-methyl-2H-imidazol-4-ylsulfanyl}-N-(3,4-dichlorophenyl)acetamide

Comprehensive Analysis of 2-{5-(4-bromophenyl)-2-ethyl-2-methyl-2H-imidazol-4-ylsulfanyl}-N-(3,4-dichlorophenyl)acetamide (CAS No. 899932-48-0)

The compound 2-{5-(4-bromophenyl)-2-ethyl-2-methyl-2H-imidazol-4-ylsulfanyl}-N-(3,4-dichlorophenyl)acetamide (CAS No. 899932-48-0) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a bromophenyl and dichlorophenyl moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "What is the role of imidazole derivatives in drug discovery?" and "How do halogenated compounds enhance biological activity?".

In recent years, the demand for imidazole-based compounds has surged due to their versatile pharmacological profiles. The presence of a sulfanylacetamide group in 2-{5-(4-bromophenyl)-2-ethyl-2-methyl-2H-imidazol-4-ylsulfanyl}-N-(3,4-dichlorophenyl)acetamide suggests potential interactions with biological targets, such as enzymes or receptors. Researchers often search for "synthetic routes for imidazole derivatives" or "structure-activity relationships of halogenated acetamides," highlighting the compound's relevance in modern medicinal chemistry.

From a structural perspective, the bromophenyl and dichlorophenyl groups contribute to the compound's lipophilicity, which is critical for membrane permeability and bioavailability. This aligns with trending topics like "optimizing drug-like properties in small molecules" and "designing selective kinase inhibitors." The ethyl-methyl-imidazole core further enhances its stability, making it a candidate for further derivatization. Such features are frequently explored in forums discussing "advanced heterocyclic chemistry" or "emerging scaffolds in drug design."

The synthesis of 2-{5-(4-bromophenyl)-2-ethyl-2-methyl-2H-imidazol-4-ylsulfanyl}-N-(3,4-dichlorophenyl)acetamide typically involves multi-step reactions, including Suzuki coupling and nucleophilic substitution. These methods are widely searched under terms like "efficient synthesis of bromophenyl-imidazoles" and "green chemistry approaches for acetamide derivatives." The compound's CAS No. 899932-48-0 serves as a unique identifier in chemical databases, facilitating its retrieval in studies focusing on "high-throughput screening of bioactive molecules."

Beyond pharmaceuticals, this compound may find applications in material science, particularly in the development of organic electronic materials or photoactive agents. Its halogenated aromatic components are often associated with enhanced thermal stability and optoelectronic properties, resonating with queries like "role of halogenated compounds in OLEDs" or "imidazole-based polymers for flexible electronics." Such interdisciplinary potential underscores its importance in both academic and industrial research.

In conclusion, 2-{5-(4-bromophenyl)-2-ethyl-2-methyl-2H-imidazol-4-ylsulfanyl}-N-(3,4-dichlorophenyl)acetamide (CAS No. 899932-48-0) represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its structural complexity and functional diversity make it a valuable subject for investigations into "next-generation therapeutic agents" and "innovative materials for sustainable technologies." As research progresses, this compound is likely to remain a focal point for discussions on "cutting-edge chemical innovations."